Cas no 878682-97-4 (3-methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride)
3-methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride
- STL227164
- EN300-261911
- 3-Methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonylchloride
- SCHEMBL2304056
- 3-methyl-2-oxo-1,3-benzothiazole-6-sulfonyl chloride
- F94927
- 842-197-3
- 878682-97-4
- AKOS000713347
- MFCD03032680
- CS-0243288
-
- MDL: MFCD03032680
- Inchi: 1S/C8H6ClNO3S2/c1-10-6-3-2-5(15(9,12)13)4-7(6)14-8(10)11/h2-4H,1H3
- InChI Key: LHPLJRSBDAYNOT-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC2=C(C=1)SC(N2C)=O)(=O)=O
Computed Properties
- Exact Mass: 262.9477631g/mol
- Monoisotopic Mass: 262.9477631g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 88.1Ų
3-methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B500153-10mg |
3-Methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride |
878682-97-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B500153-50mg |
3-Methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride |
878682-97-4 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B500153-100mg |
3-Methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride |
878682-97-4 | 100mg |
$ 210.00 | 2022-06-07 | ||
| abcr | AB552713-500 mg |
3-Methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride; . |
878682-97-4 | 500MG |
€688.90 | 2022-03-23 | ||
| abcr | AB552713-1 g |
3-Methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride; . |
878682-97-4 | 1g |
€964.00 | 2023-07-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313958-250mg |
3-Methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride |
878682-97-4 | 95% | 250mg |
¥1254 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313958-1g |
3-Methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride |
878682-97-4 | 95% | 1g |
¥3126 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313958-2.5g |
3-Methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride |
878682-97-4 | 95% | 2.5g |
¥5650 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313958-5g |
3-Methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride |
878682-97-4 | 95% | 5g |
¥9041 | 2023-04-13 | |
| abcr | AB552713-250mg |
3-Methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride; . |
878682-97-4 | 250mg |
€512.50 | 2025-04-15 |
3-methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 3-methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride
Research Briefing on 3-methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride (CAS: 878682-97-4): Recent Advances and Applications
3-methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride (CAS: 878682-97-4) is a sulfonyl chloride derivative of benzothiazole, a heterocyclic compound with significant pharmacological and chemical applications. Recent studies have highlighted its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and fluorescent probes. This briefing provides an overview of the latest research findings, focusing on its synthetic applications, mechanism of action, and potential therapeutic implications.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride as a precursor for the synthesis of novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The study demonstrated that derivatives of this compound exhibited high selectivity and potency against tumor-associated carbonic anhydrase IX and XII, suggesting potential applications in cancer therapy. The researchers employed X-ray crystallography and molecular docking to elucidate the binding interactions, providing a structural basis for further optimization.
Another recent investigation, featured in ACS Chemical Biology, utilized this compound to develop fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The sulfonyl chloride moiety was functionalized with a fluorophore, enabling real-time imaging of ROS dynamics in live cells. This approach offers a powerful tool for studying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions. The study also highlighted the compound's stability and reactivity under physiological conditions, making it a versatile scaffold for probe design.
From a synthetic chemistry perspective, 3-methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride has been employed in the construction of diverse heterocyclic systems. A 2024 publication in Organic Letters detailed its use in a one-pot multicomponent reaction to generate benzothiazole-fused sulfonamides with antimicrobial properties. The reaction conditions were optimized to achieve high yields and regioselectivity, underscoring the compound's utility in green chemistry and drug discovery.
Despite these advancements, challenges remain in the large-scale production and purification of 3-methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride. A recent industry report from Chemical & Engineering News highlighted the need for improved synthetic routes to enhance yield and reduce byproducts. Innovations in flow chemistry and catalytic processes are being explored to address these limitations, with promising preliminary results.
In conclusion, 3-methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride (CAS: 878682-97-4) continues to be a valuable building block in medicinal and synthetic chemistry. Its applications span from drug development to diagnostic tools, driven by its unique reactivity and versatility. Future research should focus on optimizing its synthesis and expanding its therapeutic potential, particularly in targeting disease-specific biomarkers.
878682-97-4 (3-methyl-2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chloride) Related Products
- 881005-48-7(2-hydroxy-1,3-benzothiazole-5-sulfonyl chloride)
- 62425-99-4(2-Oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl Chloride)
- 1171549-86-2(6-Benzothiazolesulfonyl chloride, 3-ethyl-2,3-dihydro-2-oxo-)
- 852998-88-0(5-Benzothiazolesulfonyl chloride, 6-bromo-2,3-dihydro-3-methyl-2-oxo-)
- 852998-87-9(5-BENZOTHIAZOLESULFONYL CHLORIDE, 6-BROMO-2,3-DIHYDRO-2-OXO-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)